Cas no 42365-50-4 (3-Methylbenzylamine hydrochloride)

• Product Name: 3-Methylbenzylamine hydrochloride
• CAS No: 42365-50-4
• MF: C₈H₁₂ClN
• MW: 157.640581130981
• CID: 2636906
• Update Time: 2023-08-07

3-Methylbenzylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• m-methylbenzylamine hydrochloride
• 3-methylbenzylamine hydrochloride
• QXJXMRBRDXAQNT-UHFFFAOYSA-N
• 3-Methylbenzylamine hydrochloride

• Inchi： 1S/C8H11N.ClH/c1-7-3-2-4-8(5-7)6-9;/h2-5H,6,9H2,1H3;1H
• InChI Key： QXJXMRBRDXAQNT-UHFFFAOYSA-N
• SMILES： Cl.NCC1C=CC=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 80.6
• Topological Polar Surface Area: 26